Cas no 2138245-89-1 (Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)-)

• Product Name: Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)-
• CAS No: 2138245-89-1
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5259687
• Update Time: 2025-07-23

Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)-

• Inchi： 1S/C12H20N2O2/c15-12(9-4-7-16-8-9)14-6-3-10-11(14)2-1-5-13-10/h9-11,13H,1-8H2
• InChI Key： HCTRJCIPLBIZRR-UHFFFAOYSA-N
• SMILES： C(N1C2CCCNC2CC1)(C1CCOC1)=O

Additional information on Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)-

Professional Introduction to Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)- and CAS No. 2138245-89-1

Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)-, is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 2138245-89-1, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. The compound's molecular framework integrates a pyrrolopyridine core with a tetrahydrofuran moiety, making it a promising candidate for various applications in medicinal chemistry and drug development.

The pyrrolopyridine scaffold is a privileged structure in pharmaceutical research, known for its ability to interact with biological targets in diverse ways. The presence of the (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl) group suggests a high degree of conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This feature is particularly valuable in the design of small-molecule inhibitors and agonists targeting complex biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. The integration of machine learning algorithms has further enhanced the ability to identify novel pharmacophores within these structures. In the case of Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)-, these tools have been instrumental in understanding its potential as a lead compound for drug discovery.

The tetrahydrofuran moiety appended to the pyrrolopyridine core introduces additional functional diversity, allowing for modifications that can fine-tune pharmacokinetic properties such as solubility and metabolic stability. This aspect is crucial for developing compounds that can effectively reach their target sites within the body and maintain therapeutic efficacy over time. The combination of these structural elements makes Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)-, a versatile building block for medicinal chemists.

In the realm of drug development, the exploration of heterocyclic compounds like this one has opened new avenues for treating a wide range of diseases. The pyrrolopyridine scaffold is particularly relevant in the context of central nervous system (CNS) disorders, where it has shown promise as a scaffold for neuroactive compounds. The ability to modulate neurotransmitter systems with high specificity is essential for developing effective therapies for conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the structural features of Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)-, make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop targeted therapies that minimize side effects associated with traditional chemotherapeutic agents.

Recent studies have highlighted the importance of conformational flexibility in drug design. Compounds that can adopt multiple conformations are often more adaptable to binding at different biological targets. The flexible nature of the octahydro-pyrrolopyridine ring system in Methanone suggests that it could interact with a variety of protein binding pockets, enhancing its potential as a multifunctional therapeutic agent.

The tetrahydrofuran group also contributes to the compound's overall bioactivity by providing a site for further chemical modification. This allows researchers to introduce additional functional groups that can enhance solubility, improve metabolic stability, or increase binding affinity. Such modifications are essential for optimizing lead compounds into viable drug candidates.

In conclusion, Methanone, (octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)(tetrahydro-3-furanyl)- (CAS No. 2138245-89-1), represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications in drug development. Its intricate molecular framework offers opportunities for designing novel therapeutic agents targeting various diseases. As research in this area continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation pharmaceuticals.